2-(tert-Butyl)-6-methoxynaphthalene
Cat. No. B3263430
Key on ui cas rn:
37436-34-3
M. Wt: 214.3 g/mol
InChI Key: FGZPCADEYPTDDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05334767
Procedure details
To a 2 L round bottomed flask was added 6-t-butyl-2-naphthol (30.67 g; 0.153 mmol) and 550 ml of 15%KOH in water. The Solution was stirred while adding dimethyl sulfate (6.0 equiv.) dropwise over 30 min. After the addition was complete, the mixture was allowed to stir for 2 hrs. The solids were collected on a filter and washed with water to afford 28.97 g (88% yield) of the subtitle compound.
[Compound]
Name
15
Quantity
550 mL
Type
reactant
Reaction Step One
Name
Yield
88%
Identifiers
|
REACTION_CXSMILES
|
[C:1]([C:5]1[CH:6]=[C:7]2[C:12](=[CH:13][CH:14]=1)[CH:11]=[C:10]([OH:15])[CH:9]=[CH:8]2)([CH3:4])([CH3:3])[CH3:2].[OH-].[K+].S(OC)(O[CH3:22])(=O)=O>O>[C:1]([C:5]1[CH:6]=[C:7]2[C:12](=[CH:13][CH:14]=1)[CH:11]=[C:10]([O:15][CH3:22])[CH:9]=[CH:8]2)([CH3:4])([CH3:2])[CH3:3] |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
30.67 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C=1C=C2C=CC(=CC2=CC1)O
|
[Compound]
|
Name
|
15
|
|
Quantity
|
550 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[K+]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)(OC)OC
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The Solution was stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
After the addition
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
to stir for 2 hrs
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solids were collected on
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
a filter
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C=1C=C2C=CC(=CC2=CC1)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28.97 g | |
| YIELD: PERCENTYIELD | 88% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
